Cas no 128596-01-0 (Benzenepentanoic acid,4-(4-heptylbenzoyl)-)

• Product name: Benzenepentanoic acid,4-(4-heptylbenzoyl)-
• CAS No: 128596-01-0
• MF: C₂₅H₃₂O₃
• MW: 380.519787788391
• CID: 185931
• PubChem ID: 195579

Benzenepentanoic acid,4-(4-heptylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid,4-(4-heptylbenzoyl)-
• 5-[4-(4-heptylbenzoyl)phenyl]pentanoic acid
• benzophenone-4'-heptyl-4-pentanoic acid
• BHPA
• DTXSID80155946
• 128596-01-0
• benzophenone-4/'-heptyl-4-pentanoic acid

• Inchi： InChI=1S/C25H32O3/c1-2-3-4-5-6-9-20-12-16-22(17-13-20)25(28)23-18-14-21(15-19-23)10-7-8-11-24(26)27/h12-19H,2-11H2,1H3,(H,26,27)
• InChI Key： IHFQGEDFEXGPFR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(C2C=CC(CCCCC(O)=O)=CC=2)=O)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 380.23526
• Monoisotopic Mass: 380.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 558.9°C at 760 mmHg
• Flash Point: 305.9°C
• Refractive Index: 1.544
• PSA: 54.37